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Compound of Interest

Compound Name: 1-Tert-butyl-3-methoxybenzene

Cat. No.: B1277000

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures
for 1-Tert-butyl-3-methoxybenzene. Due to the limited availability of specific toxicological and
safety data for this compound, this guide incorporates information from structurally similar
chemicals, such as other substituted anisoles and aromatic ethers, to provide a thorough
assessment of potential hazards and handling recommendations. All personnel handling this
substance should be adequately trained in the safe handling of laboratory chemicals and
should consult the most recent Safety Data Sheet (SDS) from their supplier.

Physicochemical and Toxicological Data

Quantitative data for 1-Tert-butyl-3-methoxybenzene and its structural analogs are
summarized in the tables below for easy comparison. It is important to note that the data for
analogs are provided for reference and to infer potential properties and hazards of 1-Tert-
butyl-3-methoxybenzene in the absence of specific data.

Table 1: Physicochemical Properties
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1-Tert-butyl-3- . 1,3-Di-tert- tert-
Anisole
Property methoxybenze butylbenzene Butylbenzene
(analog)
he (analog) (analog)
CAS Number 33733-83-4 100-66-3 1014-60-4 98-06-6
Molecular
C11H160 C7HsO Ci4H22 CioH1a
Formula
Molecular Weight  164.24 g/mol [1] 108.14 g/mol [2] 190.33 g/mol 134.22 g/mol [3]
- _ . 106-107 °C at 24
Boiling Point No data available 154 °C[4] hp 169 °C[3]
a
Melting Point No data available -37 °C[4] 10-11 °C -58 °C
Flash Point No data available 43 °C 84 °CI[5] 34.4 °C
) ] 0.859 g/cm? at 0.867 g/mL at 25
Density No data available  0.995 g/cm3[4]

25°C

°C

Vapor Pressure

No data available

42.078 mmHg at
20 °C[6]

No data available

No data available

Solubility

Insoluble in
water; soluble in

organic solvents.

[2]7]

Insoluble in

water.[2]

No data available

Insoluble in

water

Table 2: Toxicological Data
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1-Tert-butyl-3- ) tert- General
Anisole .
Hazard methoxybenze Butylbenzene Aromatic
(analog)
he (analog) Ethers
Generally
No specific data considered to
available. Based Flammable liquid have low to
on analogs, likely  (Category 3), Flammable liquid  moderate acute
GHS to be a Eye irritation (Category 3), toxicity. May

Classification

flammable liquid
and may cause
skin and eye

irritation.

(Category 2A),
Skin irritation
(Category 2)[4]

Eye Irritation
(Category 2)[3]

cause irritation
and CNS effects
at high
concentrations.

(8]

Acute Oral
Toxicity (LD50)

No data available

3700 mg/kg (rat)
[4]

3045 mg/kg (rat)
(3]

Low to moderate

toxicity.[8]

Acute Dermal

Toxicity

No data available

No specific data,
but may cause

skin irritation.[2]

No specific data

available.

Can cause skin
dryness and
cracking with
repeated

exposure.[9]

Acute Inhalation

Toxicity

No data available

Vapors may
cause
drowsiness and

dizziness.[9]

No specific data

available.

High
concentrations
can cause
sedation and
respiratory

paralysis.[9]

Carcinogenicity

No data available

No evidence of
carcinogenicity.

9]

Not classified as
a carcinogen by
IARC.[3]

No significant
evidence for
most common
ethers.[9]

Hazard Identification and GHS Classification
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While a specific GHS classification for 1-Tert-butyl-3-methoxybenzene is not readily
available, based on the data from its structural analogs, the following hazards should be
anticipated:

Flammable Liquid: Aromatic ethers are often flammable.[8]

Skin Irritation: May cause skin irritation upon contact.

Eye Irritation: May cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): Inhalation of vapors may cause respiratory
tract irritation and central nervous system effects such as drowsiness or dizziness.[9]

A logical workflow for assessing the hazards of a chemical like 1-Tert-butyl-3-
methoxybenzene where specific data is limited is presented below.
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Hazard Assessment Workflow
Identify Chemical:
1-Tert-butyl-3-methoxybenzene
Search for Specific
Safety Data (SDS, GHS)

Data Available?

Identify Structural Analogs
(e.g., Anisole, tert-Butylbenzene)

Gather Safety Data
for Analogs

Infer Potential Hazards
(Flammability, Irritation, etc.)

;

Assume Highest Hazard
from Analogs for Precaution

Click to download full resolution via product page

Hazard Assessment Workflow for Chemicals with Limited Data.

Experimental Protocols: Safe Handling and Storage
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Given the anticipated hazards, the following protocols are recommended for handling and
storing 1-Tert-butyl-3-methoxybenzene.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles and a face shield should be worn.
o Skin Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect
gloves for any signs of degradation before use.

Engineering Controls

» All work with 1-Tert-butyl-3-methoxybenzene should be conducted in a certified chemical
fume hood to minimize inhalation of vapors.

e An eyewash station and safety shower must be readily accessible in the immediate work
area.

Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Assemble all
required equipment and reagents.

» Dispensing: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Use
appropriate tools (e.g., pipette, syringe) to transfer the liquid and minimize the generation of
aerosols.

o Heating: If heating is necessary, use a well-controlled heating mantle or oil bath. Avoid open
flames.

o Post-Handling: After use, tightly close the container. Decontaminate all work surfaces and
equipment. Wash hands thoroughly with soap and water.

A general workflow for the safe handling of this chemical in a laboratory setting is depicted
below.
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Safe Handling Workflow

Preparation:
- Don appropriate PPE
- Verify fume hood function
- Assemble equipment

'

Handling (in fume hood):
- Dispense carefully
- Avoid aerosol generation
- Use controlled heating if needed

'

Post-Handling:
- Tightly seal container
- Decontaminate work area
- Wash hands thoroughly

l

Waste Disposal:
- Collect in labeled, sealed container
- Dispose as hazardous waste

Click to download full resolution via product page

General Safe Handling Workflow for 1-Tert-butyl-3-methoxybenzene.

Storage

e Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.

o Keep containers tightly closed.

o Store separately from oxidizing agents and strong acids.

Biological Effects and Metabolism
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Specific toxicological studies on the signaling pathways affected by 1-Tert-butyl-3-
methoxybenzene are not available. However, as an aromatic ether, it is expected to undergo
metabolic processes common to this class of compounds. The primary route of metabolism for
aromatic ethers typically involves hydroxylation of the aromatic ring and O-dealkylation,
catalyzed by cytochrome P450 enzymes in the liver. These reactions increase the water
solubility of the compound, facilitating its excretion.

The tert-butyl group, due to its steric hindrance, may influence the rate and position of
metabolic reactions. The potential for the formation of reactive metabolites that could lead to
toxicity should be considered, although evidence for this with simple aromatic ethers is limited.
[10]

A simplified, hypothetical metabolic pathway is illustrated below.

Hypothetical Metabolic Pathway

1-Tert-butyl-3-methoxybenzene

Cytochrome P450
(Oxidation)

. O-Dealkylated Metabolite
Hydroxylated Metabolite iems i)

Conjugation
(e.g., Glucuronidation)

Excretion
(Urine, Feces)
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Hypothetical Metabolic Pathway for 1-Tert-butyl-3-methoxybenzene.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Spill Response

Small Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert, non-
combustible material (e.g., sand, vermiculite). Collect the absorbed material into a sealed
container for disposal.

Large Spills: Evacuate the area immediately and alert emergency personnel. Prevent the
spill from entering drains.

Fire Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
Water spray can be used to cool containers.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.
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» Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash
back. Containers may explode when heated.

Disposal Considerations

o Dispose of waste material in accordance with local, state, and federal regulations.
e Do not dispose of down the drain.

o Contaminated packaging should be treated as hazardous waste.

This guide is intended to provide essential safety and handling information. It is not a substitute
for a comprehensive risk assessment, which should be conducted by qualified personnel
before any work with 1-Tert-butyl-3-methoxybenzene is undertaken. Always refer to the latest
Safety Data Sheet provided by the supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxybenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/22407231/
https://pubmed.ncbi.nlm.nih.gov/22407231/
https://www.benchchem.com/product/b1277000#safety-and-handling-of-1-tert-butyl-3-methoxybenzene
https://www.benchchem.com/product/b1277000#safety-and-handling-of-1-tert-butyl-3-methoxybenzene
https://www.benchchem.com/product/b1277000#safety-and-handling-of-1-tert-butyl-3-methoxybenzene
https://www.benchchem.com/product/b1277000#safety-and-handling-of-1-tert-butyl-3-methoxybenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277000?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

